Cas no 821777-51-9 (Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)
821777-51-9 structure
Product Name:Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
CAS No:821777-51-9
MF:C9H6F6N2O2
MW:288.146563053131
CID:697225
PubChem ID:43448258
Update Time:2025-04-19
Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
- 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)aniline
- BCTSYFPMYMRNLV-UHFFFAOYSA-N
- SCHEMBL3061128
- DTXSID60656047
- Z424797440
- 821777-51-9
-
- Inchi: 1S/C9H6F6N2O2/c10-8(11,12)4-16-5-1-2-7(17(18)19)6(3-5)9(13,14)15/h1-3,16H,4H2
- InChI Key: BCTSYFPMYMRNLV-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=CC(=C1)NCC(F)(F)F)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 288.03334641g/mol
- Monoisotopic Mass: 288.03334641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 57.8Ų
Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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